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Compound of Interest

Compound Name: Benzo[b]thiophen-4-amine

Cat. No.: B097154 Get Quote

An In-depth Technical Guide on Benzo[b]thiophen-4-amine

This technical guide provides essential physicochemical data for Benzo[b]thiophen-4-amine,

a molecule of interest in chemical and pharmaceutical research. This document is intended for

researchers, scientists, and professionals in drug development.

Core Physicochemical Data
The fundamental molecular properties of Benzo[b]thiophen-4-amine have been determined

and are summarized below.

Property Value

Molecular Formula C₈H₇NS[1][2]

Molecular Weight 149.21 g/mol [1][3]

Monoisotopic Mass 149.02992040 Da[3]

Experimental Protocols
Detailed experimental methodologies for the synthesis and characterization of

Benzo[b]thiophen-4-amine are crucial for its application in research and development. While

specific experimental protocols are not detailed in the provided search results, the synthesis of

substituted benzothiophenes can be achieved through methods such as the reaction of an

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b097154?utm_src=pdf-interest
https://www.benchchem.com/product/b097154?utm_src=pdf-body
https://www.benchchem.com/product/b097154?utm_src=pdf-body
https://www.benchchem.com/product/b097154?utm_src=pdf-body
https://precision.fda.gov/ginas/app/ui/substances/828bd404-7958-4595-96ca-02f7081acbc4
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB22598017.htm
https://precision.fda.gov/ginas/app/ui/substances/828bd404-7958-4595-96ca-02f7081acbc4
https://pubchem.ncbi.nlm.nih.gov/compound/Benzo_b_thiophen-7-amine
https://pubchem.ncbi.nlm.nih.gov/compound/Benzo_b_thiophen-7-amine
https://www.benchchem.com/product/b097154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alkyne-substituted 2-bromobenzene with sodium sulfide or potassium sulfide. Another

approach involves the use of thiourea as a reagent in the synthesis process.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.
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Figure 1. Relationship between Benzo[b]thiophen-4-amine and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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